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Compound of Interest

Compound Name: ML345

Cat. No.: B571563 Get Quote

Disclaimer: This document provides essential guidance on the safe handling of ML345 based

on general principles for potent small-molecule inhibitors. A specific Safety Data Sheet (SDS)

for ML345 is not readily available in public domains. Therefore, it is imperative for all personnel

to conduct a thorough risk assessment in consultation with their institution's Environmental

Health and Safety (EHS) department before handling this compound.

ML345 is a potent and selective small-molecule inhibitor of the Insulin-Degrading Enzyme

(IDE), with an IC50 value of 188 nM.[1] It is intended for research use only.[2] The compound

acts by targeting a specific cysteine residue (Cys819) within the IDE protein. Given its high

potency and reactive nature, stringent safety protocols must be followed to minimize exposure

risks.

Immediate Safety and Operational Plan
In the absence of a specific SDS, a risk assessment is the first and most critical step. The

following workflow outlines the necessary procedural steps for safe handling of ML345.
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Caption: Workflow for handling ML345 in the absence of a specific SDS.
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Personal Protective Equipment (PPE)
Due to its potent nature, a comprehensive PPE strategy is crucial to prevent dermal, ocular,

and respiratory exposure.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact. Double-gloving is

recommended for handling

highly potent compounds.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of

the compound in solid or

solution form.

Body Protection

A lab coat, worn fully buttoned.

Consider a disposable gown

for procedures with a higher

risk of contamination.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary, especially

when handling the solid

compound outside of a

certified containment system.

Consult with your EHS

department for the appropriate

type of respirator.

Powdered forms of potent

compounds pose a significant

inhalation risk.[3]

Handling Procedures
Engineering Controls:

All work with ML345, especially the handling of the solid form, should be conducted in a

certified chemical fume hood or a similar ventilated enclosure to minimize inhalation

exposure.[4]

For weighing the solid compound, a ventilated balance enclosure is recommended.
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Operational Practices:

Designate a specific area within the laboratory for handling ML345.

Prepare a stock solution of the compound to minimize the need for repeated handling of the

solid form. ML345 is soluble in DMSO.

Thoroughly wash hands after handling the compound, even if gloves were worn.

Disposal Plan
Proper disposal of ML345 and any contaminated materials is critical to prevent environmental

contamination and ensure safety.

Waste Stream Disposal Procedure

Solid ML345
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Solutions of ML345

Collect in a designated, sealed waste container.

Do not mix with other solvent waste streams

unless approved by your EHS department.

Halogenated and non-halogenated solvent

wastes should generally be kept separate.[5]

Contaminated Labware

Disposable labware (e.g., pipette tips, tubes)

that has come into contact with ML345 should

be disposed of as solid hazardous waste.

Contaminated PPE

Used gloves, disposable gowns, and other

contaminated PPE should be collected in a

designated hazardous waste bag.

Note: Never dispose of ML345 down the drain or in the regular trash. All waste must be

handled in accordance with local, state, and federal regulations.[6]

Mechanism of Action and Signaling Pathway
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ML345 is an inhibitor of Insulin-Degrading Enzyme (IDE). IDE is a key enzyme responsible for

the degradation of insulin and amyloid-beta (Aβ), a peptide implicated in Alzheimer's disease.

[7] By inhibiting IDE, ML345 can increase the levels of insulin and Aβ, which has therapeutic

implications for diabetes and Alzheimer's disease research.[1]

ML345 Mechanism of Action

ML345

Insulin-Degrading Enzyme (IDE)

Inhibits

Insulin Degradation Aβ Degradation

Insulin

Substrate

Amyloid-Beta (Aβ)

Substrate

Increased Insulin Signaling

Leads to

Potential for Aβ Accumulation

Leads to

Click to download full resolution via product page

Caption: Mechanism of action of ML345 as an inhibitor of IDE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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